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Compound of Interest

Compound Name: Propyl sulfide

Cat. No.: B086407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for propyl
sulfide (also known as dipropyl sulfide), a flammable and hazardous chemical. This

document outlines the physical and chemical properties, toxicological data, personal protective

equipment (PPE) recommendations, and detailed procedures for safe handling, storage, and

emergency response. The information herein is intended to equip researchers, scientists, and

drug development professionals with the knowledge necessary to mitigate risks associated with

the use of propyl sulfide in a laboratory setting.

Physicochemical Properties
Propyl sulfide is a colorless liquid with a characteristic strong, unpleasant odor.[1] A

comprehensive summary of its key physical and chemical properties is provided in Table 1.

Understanding these properties is fundamental to its safe handling and storage.
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Property Value Reference

Molecular Formula C6H14S [2][3][4]

Molecular Weight 118.24 g/mol [2][3][5]

Appearance Colorless liquid [1][3][4]

Odor Stench, Pungent, sulfur-like [1]

Melting Point -103 °C [3][4][5]

Boiling Point 142-143 °C [3][4]

Flash Point 32 °C (89.6 °F) [6]

Density 0.838 g/mL at 25 °C [3][4]

Vapor Density 4.1 (Air = 1.0) [6]

Water Solubility Insoluble [1]

Autoignition Temperature No data available [6]

Toxicological Data
Propyl sulfide is classified as a hazardous substance, causing skin and serious eye irritation.

[7][8] It may also cause respiratory irritation.[6] While it is not classified as acutely toxic,

carcinogenic, mutagenic, or a reproductive toxicant, appropriate precautions must be taken to

avoid exposure.[8] A summary of the available toxicological data is presented in Table 2.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 14 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3212172.htm
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.chemsrc.com/en/cas/111-47-7_1191707.html
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3212172.htm
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3212172.htm
https://www.chemsrc.com/en/cas/111-47-7_1191707.html
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3212172.htm
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.chembk.com/en/chem/Propyl%20sulfide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3212172.htm
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.eurofins.com.au/media/10786/fish-acute-toxicity-test.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.benchchem.com/product/b086407?utm_src=pdf-body
https://catalog.labcorp.com/crop-chemical/oecd-402-ocspp-870-1200--acute-dermal-toxicity
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity Endpoint Value Species Reference

Acute Oral Toxicity
Not classified as

acutely toxic
[8]

Acute Dermal Toxicity
Not classified as

acutely toxic

Skin

Corrosion/Irritation
Causes skin irritation [7][8]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
[7][8]

Respiratory or Skin

Sensitization

Shall not be classified

as a respiratory or

skin sensitiser

[8]

Germ Cell

Mutagenicity

Shall not be classified

as germ cell

mutagenic

[8]

Carcinogenicity
Shall not be classified

as carcinogenic
[8]

Reproductive Toxicity

Shall not be classified

as a reproductive

toxicant

[8]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation
[6]

Specific Target Organ

Toxicity (Repeated

Exposure)

Shall not be classified

as a specific target

organ toxicant

(repeated exposure)

[8]

Aquatic Toxicity

(Acute)

LC50: 21.7 mg/L (96

h)

Fathead minnow

(Pimephales

promelas)

[7]
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Aquatic Toxicity

(Chronic)

Harmful to aquatic life

with long lasting

effects

[7][8]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling propyl
sulfide to prevent skin and eye contact, and inhalation of vapors.[9] Table 3 outlines the

recommended PPE for various handling scenarios.

Scenario
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Handling/Dispen

sing

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Laboratory coat.

Work in a well-

ventilated area or

a chemical fume

hood.

Large Volume

Transfers

Chemical splash

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant apron

or coveralls.

Use of a properly

fitted respirator

with organic

vapor cartridges

may be

necessary if

ventilation is

inadequate.

Spill Cleanup

Chemical splash

goggles and a

face shield.

Heavy-duty

chemical-

resistant gloves.

Chemical-

resistant suit or

coveralls.

A self-contained

breathing

apparatus

(SCBA) may be

required for large

spills or in poorly

ventilated areas.

Safe Handling and Storage
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Workflow for Handling a New Container of Propyl Sulfide
The following workflow diagram illustrates the standard operating procedure for safely handling

a new container of propyl sulfide from receipt to use and storage.
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Receipt of New Container

Inspect Container for Damage or Leaks

Transport to Designated Storage Area

No Damage

Store in a Flammable Liquids Cabinet

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Dispense in a Fume Hood

Securely Cap Container After Use

Return to Storage

Log Chemical Usage

Click to download full resolution via product page

Safe handling workflow for a new container of propyl sulfide.
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Storage Requirements
Propyl sulfide is a flammable liquid and must be stored in a cool, dry, and well-ventilated area

away from sources of ignition such as heat, sparks, and open flames.[10] Storage should be in

a designated flammable liquids cabinet. Containers should be kept tightly closed to prevent the

escape of vapors.

First Aid Measures
In the event of exposure to propyl sulfide, immediate first aid is crucial. The following

flowchart outlines the appropriate first aid measures for different routes of exposure.

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

If Breathing is Difficult, Administer Oxygen

If Breathing has Stopped, Give Artificial Respiration

Seek Immediate Medical Attention

Immediately Remove Contaminated Clothing

Wash Affected Area with Soap and Water for at Least 15 Minutes

Seek Medical Attention if Irritation Persists

Immediately Flush Eyes with Plenty of Water for at Least 15 Minutes

Remove Contact Lenses, if Present and Easy to Do

Continue Rinsing

Seek Immediate Medical Attention

Do NOT Induce Vomiting

Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid procedures for propyl sulfide exposure.

Experimental Protocols
The toxicological and flammability data presented in this guide are determined through

standardized experimental protocols. The following sections provide an overview of the
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methodologies for key experiments.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.[11]

Principle: A stepwise procedure is used where the substance is administered orally to a group

of animals of a single sex (usually females) at one of the defined dose levels (5, 50, 300, 2000,

or 5000 mg/kg body weight).[11][12] The initial dose is selected based on a sighting study.[12]

The absence or presence of substance-related mortality or signs of toxicity at one dose level

will determine the next step.[11]

Methodology:

Test Animals: Healthy, young adult rats of a commonly used laboratory strain are used.[12]

Females are the preferred sex.

Housing and Feeding: Animals are housed in individual cages under standard laboratory

conditions with controlled temperature, humidity, and a 12-hour light/dark cycle. They have

access to standard laboratory diet and drinking water ad libitum, except for a brief fasting

period before and after administration of the test substance.

Dose Preparation: The test substance is typically administered in a constant volume over the

dose range by varying the concentration of the dosing preparation.

Administration: The substance is administered in a single dose by gavage using a stomach

tube or a suitable intubation cannula.[11]

Sighting Study: A preliminary sighting study is conducted with a single animal per step to

determine the appropriate starting dose for the main study.

Main Study: A group of five animals is used for each dose level investigated.[11]

Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days after dosing.
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Pathology: At the end of the study, all animals are subjected to a gross necropsy.

Acute Dermal Toxicity - OECD Guideline 402
This test provides information on health hazards likely to arise from short-term exposure to a

substance by the dermal route.[13][14]

Principle: The test substance is applied to the skin of a group of experimental animals in a

single dose.[15] The animals are observed for a specified period for signs of toxicity and

mortality.

Methodology:

Test Animals: Healthy young adult albino rabbits are the preferred species.

Preparation of Animals: Approximately 24 hours before the test, the fur is removed from the

dorsal area of the trunk of the test animals.

Application of Test Substance: The substance is applied to a small area of skin

(approximately 10% of the body surface area) and held in contact with the skin with a porous

gauze dressing and non-irritating tape for a 24-hour exposure period.[16]

Dose Level: A limit test at a dose of 2000 mg/kg body weight is typically performed. If toxicity

is observed, a full dose-response study may be necessary.

Observations: Animals are observed for mortality and clinical signs of toxicity at least once a

day for 14 days. Body weights are recorded weekly.

Pathology: At the conclusion of the test, all animals are subjected to gross necropsy.

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test provides information on the potential of a substance to cause reversible or irreversible

inflammatory changes to the skin.[15][17][18][19]

Principle: The substance is applied in a single dose to the skin of an experimental animal, with

untreated skin serving as a control.[15][17] The degree of irritation is evaluated at specific

intervals.
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Methodology:

Test Animal: The albino rabbit is the preferred species.[15][17]

Application of Test Substance: A small area of the animal's back is clipped free of fur. 0.5 mL

(for liquids) or 0.5 g (for solids and semi-solids) of the test substance is applied to the test

site.[17]

Exposure Duration: The exposure period is typically 4 hours.[17]

Observation: The test sites are examined for erythema and edema, and the responses are

scored at 1, 24, 48, and 72 hours after patch removal. Observations may continue for up to

14 days to assess the reversibility of the effects.

Acute Eye Irritation/Corrosion - OECD Guideline 405
This test evaluates the potential of a substance to produce irritation or corrosion when applied

to the eye.[20][21]

Principle: The test substance is applied in a single dose into the conjunctival sac of one eye of

an experimental animal.[20] The untreated eye serves as a control. The degree of eye

irritation/corrosion is evaluated at specific intervals.

Methodology:

Test Animal: The albino rabbit is the recommended species.[20]

Application of Test Substance: A single dose of 0.1 mL of a liquid or 0.1 g of a solid is placed

in the conjunctival sac of one eye.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application of the test

substance.[20] The degree of ocular lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) is scored.

Fish, Acute Toxicity Test - OECD Guideline 203
This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a short exposure period.[22][23]
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Principle: Fish are exposed to the test substance added to water at a range of concentrations

for a 96-hour period.[22] Mortalities are recorded at 24, 48, 72, and 96 hours, and the LC50 is

calculated.[22]

Methodology:

Test Species: Commonly used species include Zebra fish (Brachydanio rerio) and Rainbow

trout (Oncorhynchus mykiss).[22]

Test Conditions: The test is conducted under controlled conditions of temperature, light, and

dissolved oxygen.

Test Concentrations: A range of at least five concentrations in a geometric series is typically

used.[23] A control group is also maintained.

Exposure: The fish are exposed to the test substance for 96 hours.[22]

Observations: Mortalities and any abnormal behavioral or physical signs are recorded at 24,

48, 72, and 96 hours.

Data Analysis: The LC50 and its 95% confidence limits are calculated using appropriate

statistical methods.

Concentration Limits of Flammability of Chemicals -
ASTM E681
This test method determines the lower and upper concentration limits of flammability of a

chemical vapor in air.[24][25]

Principle: A known concentration of the chemical vapor in air is introduced into a closed vessel.

An ignition source is activated, and the mixture is observed for flame propagation. The

concentration is varied until the limits of flammability are determined.

Methodology:

Apparatus: A closed test vessel (typically a 5-liter glass flask) equipped with a pressure-

measuring device, a temperature-measuring device, and an ignition source (e.g., an electric
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spark or a hot wire).

Procedure: A calculated amount of the liquid chemical is introduced into the test vessel. The

vessel is heated to a temperature sufficient to vaporize the liquid and create a uniform vapor-

air mixture. The ignition source is then activated.

Flame Propagation: Flame propagation is determined by visual observation of the flame

traveling away from the ignition source.

Determination of Limits: The concentration of the chemical is systematically varied, and the

test is repeated until the minimum concentration that supports flame propagation (Lower

Flammability Limit - LFL) and the maximum concentration that supports flame propagation

(Upper Flammability Limit - UFL) are determined.

Conclusion
Propyl sulfide is a valuable chemical for research and development; however, its hazardous

properties necessitate strict adherence to safety and handling protocols. This technical guide

provides a comprehensive overview of the essential information required to work with propyl
sulfide safely. By understanding its physicochemical properties, toxicological profile, and the

detailed procedures for handling, storage, and emergency response, researchers can

significantly mitigate the risks associated with its use. It is imperative that all personnel handling

this chemical are thoroughly trained on the information contained within this guide and the

corresponding Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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